Cas no 6989-38-4 (Evodine)
Evodine structure
Product Name:Evodine
CAS No:6989-38-4
MF:C18H19NO5
MW:329.347165346146
CID:47158
PubChem ID:398789
Update Time:2025-04-18
Evodine Chemical and Physical Properties
Names and Identifiers
-
- Evodine
- (-)-1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2-ol
- 3-Buten-2-ol,1-[(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-, (-)-
- (-)-1'-(2-phenylethylene)-ditryptophenaline
- (-)-1-(4,8-dimethoxy-furo[2,3-b]quinolin-7-yloxy)-3-methyl-but-3-en-2-ol
- NSC-708925
- 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methyl-but-3-en-2-ol
- FT-0686611
- s9563
- 6989-38-4
- CS-0009713
- HY-N0689
- AKOS015902209
- FS-7038
- EX-A7843Y
- 1-(4,8-dimethoxyfuro[2,3-b]quinolin-7-yl)oxy-3-methylbut-3-en-2-ol
- NSC708925
- 7-(2-Hydroxy-3-methylbut-3-enyl)oxy-8-methoxydictamnine
- DA-63333
- 1-({4,8-DIMETHOXYFURO[2,3-B]QUINOLIN-7-YL}OXY)-3-METHYLBUT-3-EN-2-OL
-
- Inchi: 1S/C18H19NO5/c1-10(2)13(20)9-24-14-6-5-11-15(17(14)22-4)19-18-12(7-8-23-18)16(11)21-3/h5-8,13,20H,1,9H2,2-4H3
- InChI Key: LNJTUUHDKCPQAA-UHFFFAOYSA-N
- SMILES: O(CC(C(=C)C)O)C1C=CC2C(=C3C=COC3=NC=2C=1OC)OC
Computed Properties
- Exact Mass: 329.12600
- Monoisotopic Mass: 329.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74A^2
- XLogP3: 3.5
Experimental Properties
- Color/Form: Powder
- Density: 1.245
- Melting Point: 153-154 ºC
- Boiling Point: 507.0±50.0 °C at 760 mmHg
- Flash Point: 260.4±30.1 °C
- PSA: 73.95000
- LogP: 3.31400
Evodine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Please store the product under the recommended condition sin the description
Evodine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemFaces | CFN90488-10mg |
Evodine |
6989-38-4 | >=98% | 10mg |
$516 | 2021-07-22 | |
| DC Chemicals | DCW-010-20 mg |
Evodine |
6989-38-4 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S9563-5mg |
Evodine |
6989-38-4 | 99.2% | 5mg |
¥876.52 | 2023-09-15 | |
| TRC | E945490-10mg |
Evodine |
6989-38-4 | 10mg |
$167.00 | 2023-05-18 | ||
| TRC | E945490-100mg |
Evodine |
6989-38-4 | 100mg |
$1315.00 | 2023-05-18 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TCS2336-1 mg |
Evodine |
6989-38-4 | 1mg |
¥478.00 | 2022-04-26 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TCS2336-1 mL * 10 mM (in DMSO) |
Evodine |
6989-38-4 | 1 mL * 10 mM (in DMSO) |
¥1195.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E19240-20mg |
1-[(4,8-Dimethoxyfuro[2,3-b]quinolin-7-yl)oxy]-3-methyl-3-buten-2 -ol |
6989-38-4 | ,HPLC≥98% | 20mg |
¥698.0 | 2023-09-08 | |
| ChemFaces | CFN90488-5mg |
Evodine |
6989-38-4 | >=98% | 5mg |
$413 | 2023-09-19 | |
| TargetMol Chemicals | TCS2336-1 mg |
Evodine |
6989-38-4 | 98% | 1mg |
¥ 478 | 2023-07-11 |
Evodine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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